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Compound of Interest

Compound Name: Vactosertib

Cat. No.: B612291

Vactosertib (also known as TEW-7197) is a potent and orally bioavailable inhibitor of the
transforming growth factor-beta (TGF-[3) receptor type 1 (TGFBR1), also known as activin
receptor-like kinase 5 (ALK5).[1][2][3] It is primarily used in cancer research and drug
development for its potential antineoplastic activity.[1][2] Given its chemical nature and
biological activity, the proper handling and disposal of Vactosertib are paramount to ensure the
safety of laboratory personnel and to prevent environmental contamination. This guide provides
detailed procedures for the safe disposal of Vactosertib, tailored for researchers, scientists,
and drug development professionals.

Vactosertib: Key Data

A summary of the key chemical and physical properties of Vactosertib is provided in the table
below for easy reference.
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Property Value

Molecular Formula C22H18FN7

Molecular Weight 399.42 g/mol [1]

CAS Number 1352608-82-2[1]

Appearance White solid[1]

Solubility DMSO: 60 mg/mL (150.22 mM), Ethanol: 40
mg/mL (100.15 mM)[1]

Storage Powder: -20°C for 3 years[1]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Vactosertib is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[4]

Skin corrosion/irritation (Category 2): Causes skin irritation.[4]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[4]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[4]
Therefore, strict adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[4]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator is necessary to avoid inhalation.[4]
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Step-by-Step Disposal Procedures

The following procedures are based on general best practices for the disposal of hazardous
chemical waste. Always consult and adhere to your institution's specific Environmental Health
and Safety (EHS) guidelines and local regulations.

1. Disposal of Empty Vactosertib Containers: a. Triple Rinse: Rinse the empty container with a
suitable solvent in which Vactosertib is soluble, such as ethanol or DMSO.[1] b. Collect
Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as hazardous
chemical waste. Do not pour it down the drain. c. Deface Label: Completely deface or remove
the original label on the container to prevent misuse. d. Dispose of Container: Dispose of the
rinsed and defaced container as non-hazardous laboratory glass or plastic waste, according to
your institution's guidelines.

2. Disposal of Contaminated Labware: a. Sharps: Needles, syringes, and other contaminated
sharps should be placed in a designated sharps container. b. Non-Sharps: Contaminated
labware such as pipette tips, tubes, and gloves should be collected in a clearly labeled
hazardous waste bag or container.

3. Disposal of Unused or Expired Vactosertib: a. Original Container: If possible, dispose of the
unused or expired Vactosertib in its original container. b. Waste Labeling: Ensure the container
is clearly labeled with "Hazardous Waste" and the full chemical name ("Vactosertib"). c.
Segregation: Store the Vactosertib waste separately from incompatible chemicals. d. EHS
Collection: Arrange for the collection of the hazardous waste by your institution's EHS
department.

Diagrams

To further aid in the understanding of Vactosertib's context and handling, the following
diagrams are provided.
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Caption: TGF- signaling pathway and the inhibitory action of Vactosertib.
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Caption: General workflow for the handling and disposal of Vactosertib.
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Caption: Relationship between Vactosertib, its hazards, and safety measures.

Disclaimer: The information provided in this document is intended for guidance purposes only
and is based on generally available information. It is not a substitute for a formal risk
assessment and should not be considered a comprehensive safety manual. All laboratory
personnel must be trained in the proper handling and disposal of hazardous chemicals and
should consult their institution's Environmental Health and Safety (EHS) department for specific
procedures and regulations applicable to their location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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